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molecular formula C15H12FN B8283499 6-Ethyl-8-fluorophenanthridine

6-Ethyl-8-fluorophenanthridine

Cat. No. B8283499
M. Wt: 225.26 g/mol
InChI Key: MIUNNGPGIFZPAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06894061B2

Procedure details

The intermediate dihydrophenanthridine was prepared from 6-ethyl-8-fluorophenanthridine (1.10 g, 4.88 mmol) by treatment with sodium borohydride (1.11 g, 29.3 mmol) and trifluoroacetic acid (1.50 mL, 19.5 mmol) in tetrahydrofuran (18 mL). In a separate, second step, the dihydrophenanthridine was treated with triethylamine (4.1 mL, 29.3 mmol) and 4-methoxybenzenesulfonyl chloride (1.11 g, 5.37 mmol) in dichloromethane (5 mL) according to the procedure and in the same manner as described in Example 32, Method A, Step d. The crude product was purified by flash column chromatography on silica gel, eluting with a mixture of ethyl acetate-hexane (1:9 to 3:7 gradient), to yield 6-ethyl-8-fluoro-5-[(4-methoxyphenyl)sulfonyl]-5,6-dihydrophenanthridine as a homogeneous, white, crystalline, solid (1.67 g, 87%), m.p. 153-156° C.;
Name
6-ethyl-8-fluorophenanthridine
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
sodium borohydride
Quantity
1.11 g
Type
reactant
Reaction Step One
Name
trifluoroacetic acid
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
18 mL
Type
solvent
Reaction Step One
Name
dihydrophenanthridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
triethylamine
Quantity
4.1 mL
Type
reactant
Reaction Step Two
Name
4-methoxybenzenesulfonyl chloride
Quantity
1.11 g
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
dihydrophenanthridine
Name
6-ethyl-8-fluoro-5-[(4-methoxyphenyl)sulfonyl]-5,6-dihydrophenanthridine
[Compound]
Name
solid
Yield
87%

Identifiers

REACTION_CXSMILES
[CH2:1]([C:3]1[N:4]=[C:5]2[C:10](=[C:11]3[C:16]=1[CH:15]=[C:14]([F:17])[CH:13]=[CH:12]3)[CH:9]=[CH:8][CH:7]=[CH:6]2)[CH3:2].[BH4-].[Na+].FC(F)(F)C(O)=O.C1C=CC2C3C=CC=CC=3NCC=2C=1.C(N(CC)CC)C.[CH3:48][O:49][C:50]1[CH:55]=[CH:54][C:53]([S:56](Cl)(=[O:58])=[O:57])=[CH:52][CH:51]=1>O1CCCC1.ClCCl>[CH:14]1[CH:13]=[CH:12][C:11]2[C:10]3[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=3[NH:4][CH2:3][C:16]=2[CH:15]=1.[CH2:1]([CH:3]1[C:16]2[C:11](=[CH:12][CH:13]=[C:14]([F:17])[CH:15]=2)[C:10]2[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=2[N:4]1[S:56]([C:53]1[CH:52]=[CH:51][C:50]([O:49][CH3:48])=[CH:55][CH:54]=1)(=[O:58])=[O:57])[CH3:2] |f:1.2|

Inputs

Step One
Name
6-ethyl-8-fluorophenanthridine
Quantity
1.1 g
Type
reactant
Smiles
C(C)C=1N=C2C=CC=CC2=C2C=CC(=CC12)F
Name
sodium borohydride
Quantity
1.11 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
trifluoroacetic acid
Quantity
1.5 mL
Type
reactant
Smiles
FC(C(=O)O)(F)F
Name
tetrahydrofuran
Quantity
18 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
dihydrophenanthridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C=1C=CC2=C(C1)CNC3=C2C=CC=C3
Name
triethylamine
Quantity
4.1 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
4-methoxybenzenesulfonyl chloride
Quantity
1.11 g
Type
reactant
Smiles
COC1=CC=C(C=C1)S(=O)(=O)Cl
Name
dichloromethane
Quantity
5 mL
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude product was purified by flash column chromatography on silica gel
WASH
Type
WASH
Details
eluting with a mixture of ethyl acetate-hexane (1:9 to 3:7 gradient)

Outcomes

Product
Name
dihydrophenanthridine
Type
product
Smiles
C=1C=CC2=C(C1)CNC3=C2C=CC=C3
Name
6-ethyl-8-fluoro-5-[(4-methoxyphenyl)sulfonyl]-5,6-dihydrophenanthridine
Type
product
Smiles
C(C)C1N(C=2C=CC=CC2C2=CC=C(C=C12)F)S(=O)(=O)C1=CC=C(C=C1)OC
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 1.67 g
YIELD: PERCENTYIELD 87%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.